Cas no 2098041-25-7 (1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile)

• Product Name: 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile
• CAS No: 2098041-25-7
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• CID: 5725354
• PubChem ID: 121211199
• Update Time: 2025-06-08

1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile
• 2098041-25-7
• 2-ethyl-5-thiophen-3-ylpyrazole-3-carbonitrile
• AKOS026721303
• F2198-1064

• Inchi： 1S/C10H9N3S/c1-2-13-9(6-11)5-10(12-13)8-3-4-14-7-8/h3-5,7H,2H2,1H3
• InChI Key： HKZHLPZQVLJHMX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C#N)N(CC)N=1

Computed Properties

• Exact Mass: 203.05171847g/mol
• Monoisotopic Mass: 203.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.8Ų

Additional information on 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile

Comprehensive Overview of 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2098041-25-7)

1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2098041-25-7) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the pyrazole family, which is known for its diverse biological activities and industrial uses. The presence of a thiophene ring and a cyano group in its structure further enhances its reactivity and versatility, making it a subject of interest for researchers and chemists worldwide.

One of the key reasons for the growing popularity of 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile is its potential role in the development of novel pharmaceuticals and agrochemicals. The pyrazole core is a common motif in many drug molecules, and the incorporation of a thiophene ring can influence the compound's pharmacokinetic properties. Recent studies have explored its use as a building block for anticancer agents, anti-inflammatory drugs, and antimicrobial compounds, aligning with the current trend of targeting multifunctional molecules in drug discovery.

In addition to its pharmaceutical applications, 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile has also found utility in material science. The compound's ability to participate in cross-coupling reactions and its electron-rich nature make it a promising candidate for the synthesis of organic semiconductors and conductive polymers. With the increasing demand for flexible electronics and sustainable materials, this compound could play a pivotal role in advancing next-generation technologies.

The synthesis of 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile typically involves multistep organic reactions, including cyclization and functional group transformations. Researchers have optimized various protocols to achieve high yields and purity, catering to the needs of both academic and industrial laboratories. The compound's stability and solubility in common organic solvents further facilitate its handling and application in diverse experimental setups.

From an environmental perspective, the compound's biodegradability and low toxicity profile are noteworthy. As the scientific community shifts toward green chemistry principles, 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile stands out as a candidate for eco-friendly synthesis routes. Its potential use in catalysis and renewable energy applications further underscores its relevance in addressing global sustainability challenges.

In conclusion, 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2098041-25-7) is a multifaceted compound with broad-ranging implications in pharmaceuticals, material science, and green chemistry. Its unique structural features and functional groups make it a valuable asset for researchers exploring innovative solutions to contemporary scientific and technological challenges. As interest in heterocyclic compounds continues to rise, this compound is poised to remain at the forefront of cutting-edge research and development.